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Introduction

Thimerosal, an organomercury compound, has served as a highly effective preservative in
biological products, including veterinary vaccines, since the 1930s.[1][2] Its primary function is
to prevent bacterial and fungal contamination in multi-dose vaccine vials, which are common in
veterinary medicine to facilitate immunization campaigns for livestock and companion animals.
[1][3] This document provides detailed application notes, quantitative data, and experimental
protocols for the use and evaluation of thimerosal in veterinary vaccine formulations.

Mechanism of Action

Thimerosal exerts its antimicrobial and antifungal effects through the action of its ethylmercury
component.[4] The precise mechanisms are not fully elucidated but are understood to involve
the following:

e Inhibition of Sulfhydryl-Containing Enzymes: Thimerosal readily reacts with sulfhydryl (-SH)
groups in microbial proteins, including essential enzymes. This binding disrupts the enzymes'
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structure and function, leading to the inhibition of critical metabolic pathways and ultimately,
cell death.[4]

o Protein Precipitation: The interaction of ethylmercury with proteins can cause them to
denature and precipitate, further disrupting cellular processes.

» Disruption of Cellular Metabolism: By interfering with key enzymes, thimerosal effectively
halts vital metabolic activities within the microorganism.[4]

e Calcium Signaling Interference: Thimerosal can activate the InsP3 calcium channel on the
endoplasmic reticulum, leading to a release of intracellular calcium. This disruption of
calcium homeostasis can trigger or inhibit various cellular functions that are dependent on
calcium signaling.[4]

Below is a diagram illustrating the proposed mechanism of action of thimerosal.
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Caption: Proposed antimicrobial mechanism of thimerosal.

Quantitative Data
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Thimerosal has been shown to be effective as a preservative in veterinary vaccines at
concentrations typically ranging from 0.001% to 0.01%.[1] The following tables summarize the
concentration of thimerosal in various centrally authorized veterinary vaccines and present data
from a study on its effect on the efficacy of an inactivated Newcastle disease oil-emulsion
vaccine.

Table 1: Thimerosal Concentration in Various Veterinary Vaccines

Thimerosal Amount

Vaccine Name Target Species Vaccine Type
per Dose
200 pg (sheep), 400
Bluevac BTV8® Sheep, Cattle Bluetongue
ug (cattle)
200 sows), 50
Circovac® Pigs Porcine Circovirus ] Ha ( ) Ha
(piglets)
] . 440 pg (cattle), 220
Coxevac® Cattle, Goats Coxiella burnetii
Hg (goats)
Gripovac 3/ . .
) Pigs Swine Influenza 210 pg
Respiporc 3®
Neocolipor® Pigs E. coli 200 pg
, Clostridium
Netvax® Chickens _ 35-50 ug
perfringens
Suvaxyn Aujeszky ) ) )
Pigs Aujeszky's Disease 150 pg
783+0O/W®
Suvaxyn PCV® Pigs Porcine Circovirus 100 pg

Source: Adapted from a 2012 World Health Organization report.[3]

Table 2: Effect of Thimerosal Concentration on the Efficacy of Inactivated Newcastle Disease
Oil-Emulsion Vaccine
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Thimerosal Concentration (mg/mL of Mean Hemagglutination-Inhibition (HI)
antigen) Titer (4 weeks post-vaccination)

0 ~7.5

2.06 ~7.0

4.12 ~6.5

8.25 ~5.5

16.5 ~4.5

Data from a study by H.D. Stone, Avian Diseases, 1985. The study found that while mean Hi
titers decreased with increasing thimerosal concentrations, the levels recommended for
commercial vaccines did not significantly decrease vaccine efficacy.[5]

Experimental Protocols

The evaluation of the efficacy of a preservative in a veterinary vaccine is a critical step in its
development and registration. The following protocol is based on the European Pharmacopoeia
(Ph. Eur.) Chapter 5.1.3 for assessing antimicrobial preservation efficacy and is adapted for
veterinary vaccine applications.

Protocol: Antimicrobial Preservative Efficacy Test for
Veterinary Vaccines

1. Objective: To determine the effectiveness of thimerosal in preventing the growth of and/or
killing microorganisms that may be introduced into a multi-dose veterinary vaccine formulation.

2. Materials:

Test vaccine formulation containing thimerosal.

Control vaccine formulation without thimerosal (if applicable).

Standard challenge microorganisms (see Table 3).

Culture media (e.g., Soybean-Casein Digest Agar, Sabouraud Dextrose Agar).
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Sterile saline solution with 0.05% w/v polysorbate 80 (for fungal spore suspension).

Sterile capped tubes or original vaccine vials.

Incubators set at appropriate temperatures.

Equipment for microbial enumeration (e.g., plate counters, membrane filtration apparatus).

3. Challenge Microorganisms: The Ph. Eur. recommends a standard set of challenge
microorganisms. For veterinary vaccines, it is also advisable to consider microorganisms that
are common contaminants in veterinary environments.

Table 3: Recommended Challenge Microorganisms

) ] ] Growth Incubation
Microorganism Type ATCC Strain .
Medium Temperature
Staphylococcus ) Soybean-Casein
Bacterium 6538 ) 30-35°C
aureus Digest Agar
Pseudomonas ] Soybean-Casein
_ Bacterium 9027 ) 30-35°C
aeruginosa Digest Agar
o ) ) Soybean-Casein
Escherichia coli Bacterium 8739 ) 30-35°C
Digest Agar
] ) Sabouraud
Candida albicans  Yeast 10231 20-25°C
Dextrose Agar
Aspergillus Sabouraud
o Mold 16404 20-25°C
brasiliensis Dextrose Agar
(e.g., Pasteurella
multocida,
Veterinary- Bordetella Appropriate _
N/A As required

relevant isolate

bronchiseptica,
environmental

fungi)

selective media

4. Procedure:
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a. Preparation of Inoculum: i. Culture the challenge microorganisms on the appropriate agar
medium. ii. Harvest the cultures and suspend in sterile saline to achieve a microbial count of
approximately 1 x 108 CFU/mL. For A. brasiliensis, use sterile saline with polysorbate 80 to aid
in spore suspension. iii. The final concentration of microorganisms in the inoculated product
should be between 1 x 10° and 1 x 10 CFU/mL.[6]

b. Inoculation of Vaccine: i. Aseptically inoculate a separate container of the vaccine
formulation for each challenge microorganism. ii. The volume of the inoculum should not
exceed 1% of the volume of the product.[6] iii. Mix thoroughly to ensure a homogenous
distribution of the microorganisms.

c. Incubation: i. Incubate the inoculated vaccine containers at 20-25°C and protected from light
for 28 days.[6]

d. Sampling and Enumeration: i. Withdraw samples at specified intervals: 0 hours, 7 days, 14
days, and 28 days.[6] ii. Perform serial dilutions of the samples and determine the number of
viable microorganisms using the plate count method or membrane filtration. iii. It is crucial to
validate the neutralization of thimerosal's antimicrobial activity in the enumeration step to
ensure accurate recovery of surviving microorganisms.

5. Acceptance Criteria: The preservative is considered effective if the following criteria are met:

Table 4: Acceptance Criteria for Preservative Efficacy (Parenteral Preparations)
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Time Interval Bacte-rif;\-(Log Reduction Fungl (Log Reduction from
from initial count) initial count)

Criterion A

6 hours >2 -

24 hours >3 -

7 days No recovery -

14 days - No increase

28 days - No increase

Criterion B

24 hours >1 -

7 days >3 -

14 days No increase -

28 days No increase No increase

Criterion A is the recommended efficacy. Criterion B is acceptable in justified cases where
Criterion A cannot be met. "No increase" is defined as not more than a 0.5 logio unit increase
from the previous time point.

The following diagram illustrates the experimental workflow for the preservative efficacy test.
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Caption: Workflow for Preservative Efficacy Testing.

Logical Relationships in Preservative Selection

The decision to use thimerosal or any preservative in a veterinary vaccine involves several
considerations. The following diagram illustrates the logical relationships in this process.
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Caption: Decision-making for preservative use in veterinary vaccines.

Conclusion

Thimerosal remains a valuable preservative for multi-dose veterinary vaccines due to its broad-
spectrum antimicrobial and antifungal properties. Its use, however, necessitates rigorous
testing to ensure both efficacy and safety in the final vaccine formulation. The protocols and
data presented in these application notes provide a framework for the evaluation of thimerosal
and other preservatives in the development of safe and effective veterinary biologics.
Adherence to established pharmacopoeial standards is essential for regulatory compliance and
to ensure the quality and stability of veterinary vaccines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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